Cas no 14753-05-0 (1-Chloro-2-methylpentane)

1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.
1-Chloro-2-methylpentane structure
1-Chloro-2-methylpentane structure
Product Name:1-Chloro-2-methylpentane
CAS No:14753-05-0
MF:C6H13Cl
MW:120.620421171188
MDL:MFCD00053236
CID:2658036
PubChem ID:87566474
Update Time:2025-07-02

1-Chloro-2-methylpentane Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-2-methylpentane
    • 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
    • 2-METHYLPENTYL CHLORIDE
    • Pentane, 1-chloro-2-methyl
    • 1-chloro-2-methyl-pentane
    • Pentane, 1-chloro-2-methyl-
    • SLBTUZZYJLBZQV-UHFFFAOYSA-N
    • EN300-61698
    • 128399-28-0
    • BS-20615
    • SCHEMBL1286260
    • DTXSID20335907
    • D89415
    • MFCD00053236
    • AKOS009157400
    • 14753-05-0
    • DTXCID30286996
    • 679-658-1
    • MDL： MFCD00053236
    • Inchi： 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
    • InChI Key： SLBTUZZYJLBZQV-UHFFFAOYSA-N
    • SMILES： ClCC(C)CCC

Computed Properties

  • Exact Mass: 120.0705781g/mol
  • Monoisotopic Mass: 120.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 35.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3

Experimental Properties

  • Density: 0.8700
  • Melting Point: -35.1°C (estimate)
  • Boiling Point: 120°C(lit.)
  • Refractive Index: 1.4190-1.4220

1-Chloro-2-methylpentane Security Information

1-Chloro-2-methylpentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153663-1g
1-Chloro-2-methylpentane
 14753-05-0 >98.0%(GC)
1g
 ¥128.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153663-25G
1-Chloro-2-methylpentane
 14753-05-0 >98.0%(GC)
25g
 ¥993.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153663-5G
1-Chloro-2-methylpentane
 14753-05-0 >98.0%(GC)
5g
 ¥398.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
IA095-5g
1-Chloro-2-methylpentane
 14753-05-0 98.0%(GC)
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 ￥660.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-Chloro-2-methylpentane
 14753-05-0 98.0%(GC)
1g
 ￥216.0 2022-02-28
Apollo Scientific
OR923251-1g
1-Chloro-2-methylpentane
 14753-05-0 98%
1g
 £30.00 2025-02-20
Apollo Scientific
OR923251-5g
1-Chloro-2-methylpentane
 14753-05-0 98%
5g
 £105.00 2025-02-20
Apollo Scientific
OR923251-25g
1-Chloro-2-methylpentane
 14753-05-0 98%
25g
 £280.00 2025-02-20
abcr
AB139814-5 g
1-Chloro-2-methylpentane, 98%; .
 14753-05-0 98%
5g
 €110.70 2023-05-09
abcr
AB139814-25 g
1-Chloro-2-methylpentane, 98%; .
 14753-05-0 98%
25g
 €304.20 2023-05-09

1-Chloro-2-methylpentane Suppliers

Amadis Chemical Company Limited
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(CAS:14753-05-0)1-Chloro-2-methylpentane
Order Number:A1017192
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:19
Price ($):180.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14753-05-0)1-Chloro-2-methylpentane
A1017192
Purity:99%
Quantity:25g
Price ($):180.0
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